Cas no 1209219-07-7 (1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine)

• Product Name: 1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine
• CAS No: 1209219-07-7
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 6411271
• PubChem ID: 45555414
• Update Time: 2025-10-29

1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine
• Methanone, (3,5-dimethoxyphenyl)[3-(4-methoxyphenyl)-1-pyrrolidinyl]-
• (3,5-dimethoxyphenyl)-[3-(4-methoxyphenyl)pyrrolidin-1-yl]methanone
• 1209219-07-7
• VU0522018-1
• F5831-2803
• AKOS024520272
• (3,5-dimethoxyphenyl)(3-(4-methoxyphenyl)pyrrolidin-1-yl)methanone

• Inchi： 1S/C20H23NO4/c1-23-17-6-4-14(5-7-17)15-8-9-21(13-15)20(22)16-10-18(24-2)12-19(11-16)25-3/h4-7,10-12,15H,8-9,13H2,1-3H3
• InChI Key： HDLSVKBSIGAUBG-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC(OC)=C1)(N1CCC(C2=CC=C(OC)C=C2)C1)=O

Computed Properties

• Exact Mass: 341.16270821g/mol
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48Ų

Additional information on 1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine

Exploring 1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine (CAS No. 1209219-07-7): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine (CAS No. 1209219-07-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine core and methoxy-substituted benzoyl groups, represents a fascinating subject for researchers exploring novel bioactive molecules. Its molecular architecture, featuring a dimethoxybenzoyl moiety and a 4-methoxyphenyl substituent, offers intriguing possibilities for drug discovery and material science.

The growing interest in pyrrolidine derivatives stems from their versatility in medicinal chemistry. Compounds like 1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine are often investigated for their potential as enzyme inhibitors or receptor modulators, aligning with current trends in targeted therapy development. Researchers are particularly keen on understanding how the methoxy groups influence the compound's bioavailability and binding affinity, a topic frequently searched in academic databases and AI-driven research tools.

From a synthetic chemistry perspective, the preparation of CAS 1209219-07-7 involves sophisticated organic synthesis techniques, including amide coupling reactions and pyrrolidine ring formation. These methods are of great interest to chemists exploring green chemistry alternatives and catalytic processes, which dominate contemporary discussions in sustainable pharmaceutical manufacturing. The compound's structural complexity makes it an excellent case study for advanced spectroscopic characterization techniques, another hot topic in analytical chemistry circles.

The physicochemical properties of 1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine present interesting research avenues. Its lipophilicity profile, influenced by the methoxy substitutions, affects its potential as a bioactive compound. This aspect connects with current pharmaceutical industry priorities regarding drug-like properties and ADME optimization - frequently searched terms in drug development forums. The compound's crystalline structure and thermal stability are also subjects of material science investigations, particularly in the context of pharmaceutical cocrystals.

In the context of biological activity, preliminary studies suggest that pyrrolidine derivatives with methoxy aromatic systems may exhibit interesting pharmacological profiles. While specific applications of CAS 1209219-07-7 remain under investigation, the scientific community shows growing interest in such structures for their potential in addressing neurological targets and metabolic pathways. These areas represent some of the most searched topics in biomedical research today, reflecting society's focus on neurodegenerative diseases and metabolic disorders.

The analytical characterization of 1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine employs advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in pharmaceutical development, a subject of increasing importance in regulatory discussions. The compound's chromatographic behavior and spectral fingerprints contribute valuable data to cheminformatics databases, supporting the growing field of computational drug design.

From a commercial perspective, CAS 1209219-07-7 represents an important research chemical for pharmaceutical companies and academic laboratories. Its availability as a building block for more complex molecules makes it valuable in combinatorial chemistry approaches. The compound's patent status and synthetic accessibility are frequently searched parameters by professionals in the pharmaceutical industry, reflecting the competitive nature of drug development.

Environmental and safety considerations regarding 1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine follow standard laboratory protocols for organic compounds. Proper handling procedures and waste management practices are essential, topics that align with increasing global focus on laboratory sustainability. While not classified as hazardous, researchers emphasize responsible use of all chemical reagents, a principle strongly supported by modern green chemistry initiatives.

Future research directions for CAS 1209219-07-7 may explore its potential in structure-activity relationship studies or as a template for medicinal chemistry optimization. The compound's molecular diversity offers numerous possibilities for derivatization, a strategy commonly employed in current lead compound development. These aspects connect with trending searches in pharmaceutical research regarding scaffold hopping and fragment-based drug discovery.

In conclusion, 1-(3,5-dimethoxybenzoyl)-3-(4-methoxyphenyl)pyrrolidine (CAS No. 1209219-07-7) represents a compelling subject for multidisciplinary research. Its structural features, synthetic accessibility, and potential biological relevance position it as an interesting compound in contemporary chemical and pharmaceutical investigations. As research continues, this pyrrolidine derivative may contribute valuable insights to ongoing efforts in drug discovery and materials science, addressing some of the most pressing challenges in modern healthcare and technology.